![molecular formula C18H18F2N4O3S B2928961 N-[4-(difluoromethoxy)phenyl]-4-(4-nitrophenyl)piperazine-1-carbothioamide CAS No. 398996-31-1](/img/structure/B2928961.png)
N-[4-(difluoromethoxy)phenyl]-4-(4-nitrophenyl)piperazine-1-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Antimicrobial and Antiviral Properties
Research on compounds structurally related to N-[4-(difluoromethoxy)phenyl]-4-(4-nitrophenyl)piperazine-1-carbothioamide has shown promising antimicrobial and antiviral activities. For instance, urea and thiourea derivatives of piperazine, when doped with Febuxostat, demonstrated significant antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial effects. Specifically, 4-nitrophenyl substituted urea and 3-bromophenyl substituted thiourea exhibited notable antiviral properties, while also showing potent antimicrobial activity (Reddy et al., 2013).
Antimicrobial Activity and Synthesis Approaches
The synthesis and evaluation of antimicrobial activity have been central to research involving carbothioamide compounds. Another study focused on the preparation and antimicrobial activity evaluation of triheterocyclic azoles, which included carbothioamides. These compounds, especially those incorporating piperazine, were found to be active against various microorganisms, indicating their potential in developing antimicrobial agents (Demirci et al., 2013).
Hypoglycemic and Antimicrobial Applications
The exploration of N-(1-adamantyl)carbothioamide derivatives highlighted their dual functionality, showing significant antimicrobial activity against various bacterial strains and yeast-like fungus Candida albicans. Moreover, some compounds within this category demonstrated oral hypoglycemic activity in diabetic rats, suggesting their potential in managing diabetes along with antimicrobial properties (Al-Abdullah et al., 2015).
Electrochemical and Spectroscopic Characterization
The electrochemical behavior and spectroscopic characterization of piperazinic compounds, including those with nitrophenyl and difluoromethoxyphenyl groups, have been studied to understand their redox processes. Such investigations contribute to the broader understanding of the chemical properties of similar compounds and their potential applications in various scientific domains (Parveen et al., 2015).
Synthesis Improvements and Antifungal Agents
Improving the synthesis processes of related compounds has been a focus to enhance their efficacy and yield. For example, the synthetic process of certain piperazine-1-carboxylic derivatives, which serve as key intermediates for triazole antifungal agents, has been optimized to increase overall yields, indicating the relevance of these compounds in developing antifungal medications (Zhen-yuan, 2006).
Mechanism of Action
Target of Action
The primary target of N-[4-(difluoromethoxy)phenyl]-4-(4-nitrophenyl)piperazine-1-carbothioamide is dihydrofolate reductase (DHFR) . DHFR is an enzyme involved in the tetrahydrofolate synthesis pathway, which is crucial for DNA synthesis and cell growth.
Mode of Action
This compound interacts with DHFR, inhibiting its function . This interaction disrupts the synthesis of tetrahydrofolate, thereby inhibiting DNA synthesis and cell growth.
Biochemical Pathways
The compound affects the tetrahydrofolate synthesis pathway . By inhibiting DHFR, it disrupts the conversion of dihydrofolate to tetrahydrofolate, a co-factor required for the synthesis of purines and pyrimidines, which are essential components of DNA. This disruption leads to a decrease in DNA synthesis and cell growth.
Result of Action
The inhibition of DHFR by this compound leads to a decrease in DNA synthesis and cell growth . This makes the compound potentially useful in the treatment of conditions characterized by rapid cell growth, such as cancer.
Properties
IUPAC Name |
N-[4-(difluoromethoxy)phenyl]-4-(4-nitrophenyl)piperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F2N4O3S/c19-17(20)27-16-7-1-13(2-8-16)21-18(28)23-11-9-22(10-12-23)14-3-5-15(6-4-14)24(25)26/h1-8,17H,9-12H2,(H,21,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBZJJMQGGMRRJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=S)NC3=CC=C(C=C3)OC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F2N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.